Cas no 2024026-13-7 (tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-(prop-2-yn-1-yl)carbamate)

• Product Name: tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-(prop-2-yn-1-yl)carbamate
• CAS No: 2024026-13-7
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5893617
• PubChem ID: 165464627
• Update Time: 2025-07-23

tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2024026-13-7
• tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-(prop-2-yn-1-yl)carbamate
• EN300-796880

• Inchi： 1S/C13H19NO3/c1-5-8-14(9-11(15)10-6-7-10)12(16)17-13(2,3)4/h1,10H,6-9H2,2-4H3
• InChI Key： AVEOVUMMPXZCBE-UHFFFAOYSA-N
• SMILES： O=C(CN(CC#C)C(=O)OC(C)(C)C)C1CC1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-(prop-2-yn-1-yl)carbamate

Introduction to Tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-(prop-2-yn-1-yl)carbamate (CAS No. 2024026-13-7)

Tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-(prop-2-yn-1-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2024026-13-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique structural features of this molecule, including its tert-butyl protecting group, the presence of a cyclopropyl moiety, and the incorporation of an alkyne functional group, make it a promising candidate for further exploration in drug discovery and development.

The tert-butyl group, a well-established protective group in organic synthesis, is particularly useful in preventing unwanted side reactions during multi-step synthetic pathways. Its stability under a variety of reaction conditions makes it an ideal choice for facilitating selective transformations. The cyclopropyl ring, on the other hand, introduces steric and electronic effects that can influence the reactivity and binding affinity of the molecule. This structural feature has been extensively studied in medicinal chemistry due to its potential to modulate pharmacokinetic properties and enhance target specificity.

The presence of an alkyne functional group at the propargyl position (prop-2-yn-1-yl) adds another layer of complexity to this compound. Alkynes are highly versatile intermediates that can undergo a wide range of transformations, including cycloadditions, hydrofunctionalizations, and metal-catalyzed coupling reactions. These reactions are invaluable in constructing complex molecular architectures, which is often required in the design of novel therapeutic agents. The combination of these structural elements—tert-butyl, cyclopropyl, and alkyne—makes Tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-(prop-2-yn-1-yl)carbamate a fascinating subject for synthetic chemists and pharmacologists alike.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The three-dimensional structure of this carbamate derivative can be modeled to assess its potential interactions with biological targets, such as enzymes and receptors. These studies have shown that the tert-butyl group can enhance solubility and metabolic stability, while the cyclopropyl moiety may contribute to binding affinity through hydrophobic interactions. The alkyne functional group could serve as a handle for further derivatization, allowing for the introduction of additional pharmacophoric elements.

In the context of drug development, carbamates have been explored for their ability to act as transition-state analogs or covalent inhibitors. The reactivity of the carbamate bond itself can be harnessed to create irreversible inhibitors that covalently bind to target proteins, leading to prolonged inhibition of biological pathways. This approach has been particularly successful in treating diseases caused by enzyme overactivity or misregulation. The structural features of Tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-(prop-2-yn-1-yl)carbamate suggest that it could be modified into potent inhibitors with high selectivity.

The synthesis of this compound involves several key steps that highlight modern synthetic methodologies. The introduction of the tert-butyl group typically requires protection-deprotection strategies to ensure regioselectivity during subsequent transformations. The formation of the cyclopropyl ring can be achieved through cyclopropanation reactions, which are often catalyzed by transition metals such as palladium or copper. The incorporation of the alkyne functional group can be accomplished via Sonogashira coupling reactions, which are highly efficient under palladium catalysis.

One notable application of this compound is in the synthesis of novel bioactive molecules targeting neurological disorders. Studies have shown that carbamates with similar structural motifs exhibit neuroprotective properties by modulating neurotransmitter release or inhibiting specific enzymes involved in neurodegenerative pathways. The unique combination of substituents in Tert-butyl N-(2-cyclopropyl-2-oxoethyl)-N-(prop-2-yn-1-yl)carbamate may confer additional advantages, such as improved blood-brain barrier penetration or enhanced receptor binding affinity.

Another area where this compound shows promise is in antiviral research. Viruses often rely on specific enzymes for their replication cycle, making these enzymes attractive targets for antiviral drugs. Carbamates have been demonstrated to inhibit viral proteases and polymerases by forming stable complexes with these enzymes. The structural diversity offered by compounds like Tert-butyl N-(2-cyclopropyl-2-oxyethyl)-N-(proparglyl)carbamate allows for tailored modifications to optimize inhibitory activity against various viral strains.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how this compound might interact with viral proteases or other therapeutic targets. These simulations provide insights into binding modes and potential binding affinities, guiding experimental design and optimization efforts. Additionally, virtual screening techniques have been employed to identify lead compounds from large libraries based on their predicted biological activity.

In conclusion,Tert-butyl N-(2-cyclopropilalcohol 3 - oxoethyl)-N-proparglyl carbamate (CAS No 2024026137) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development . Its synthesis showcases modern synthetic methodologies , while its biological activity suggests promising uses . As research continues , further exploration into this compound's properties will undoubtedly contribute .